Carbonochloridic acid, 2-hexyldecyl ester

• CAS No.: 99943-12-1
• Molecular Formula: C17H33ClO2
• Molecular Weight: 304.9 g/mol
• IUPAC Name: 2-hexyldecyl carbonochloridate
• InChI: InChI=1S/C17H33ClO2/c1-3-5-7-9-10-12-14-16(15-20-17(18)19)13-11-8-6-4-2/h16H,3-15H2,1-2H3
• InChI Key: DKHJWGRSTKKDCD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(CCCCCC)COC(=O)Cl

Description

Carbonochloridic acid, 2-hexyldecyl ester is a useful research compound. Its molecular formula is C17H33ClO2 and its molecular weight is 304.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Hexyldecyl chloroformate was prepared by adding 2-hexyldecanol (540 g) during 3 hours to liquid phosgene (500 g) which was refluxing below a condenser cooled with a mixture of solid carbon dioxide and acetone. After addition was complete the mixture was stirred for 30 minutes, and excess phosgene was then allowed to evaporate into a scrubbing device charged with 20% aqueous sodium hydroxide. The last traces of phsogene were removed by bubbling nitrogen through the liquid product while it was heated to 120°.